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Compound of Interest

Compound Name: 8-Chloro-2-methylquinolin-5-OL

CAS No.: 420786-78-3

Cat. No.: B1496764

Get Quote

Technical Monograph: 8-Chloro-2-methylquinolin-5-ol An Advanced Guide for Research &

Development

Preface: Operational Context
This guide is designed for pharmaceutical and agrochemical researchers working with 8-
Chloro-2-methylquinolin-5-ol, a specialized quinoline intermediate.[1] Unlike commodity

chemicals, specific physical data for this isomer is often sparse in public registries.[1] This

document synthesizes available data with Structure-Activity Relationship (SAR) predictions

derived from the 5-hydroxyquinoline and 8-chloroquinaldine scaffolds.[1] It serves as a

functional bridge between a standard Safety Data Sheet (SDS) and a laboratory process guide.

[1]

Part 1: Molecular Profile & Physicochemical Identity
Compound Identity

IUPAC Name: 8-Chloro-2-methylquinolin-5-ol[1]
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Common Aliases: 5-Hydroxy-8-chloroquinaldine[1]

Molecular Formula: C₁₀H₈ClNO

Molecular Weight: 193.63 g/mol

Structural Class: Halogenated Hydroxyquinoline (Quinaldine derivative)[1]

Predicted Physicochemical Properties (SAR-Derived)

Appearance: Pale yellow to tan crystalline solid (characteristic of chlorinated

hydroxyquinolines).[1]

Melting Point: Estimated 70–95°C (Lower than 8-hydroxyquinoline due to steric strain and

reduced intermolecular H-bonding network compared to the 8-OH isomer).[1]

Solubility:

High: DMSO, DMF, Methanol, Dichloromethane.[1]

Low: Water (Hydrophobic scaffold).[1]

pH Dependence: Soluble in aqueous base (NaOH) due to the phenolic hydroxyl (pKa

~9.0–9.5).[1]

LogP (Octanol/Water): ~2.8 (Estimated).[1] The 8-chloro substituent increases lipophilicity

significantly compared to the parent 5-hydroxyquinoline.[1]

Data Summary Table
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Property Value / Prediction Relevance to Protocol

pKa (OH) ~9.2

Deprotonates in basic media;

enables extraction into

aqueous NaOH.[1]

pKa (N) ~4.5

Protonates in strong acid;

enables extraction into

aqueous HCl.[1]

H-Bond Donors 1 (Phenolic OH)

Critical for kinase hinge-

binding regions in drug design.

[1]

H-Bond Acceptors 2 (N, O)
Faciliates chelation (though

weaker than 8-OH isomers).[1]

Part 2: Synthesis & Purification Strategy
The synthesis of this specific isomer requires controlling regioselectivity, as the 5- and 8-

positions are electronically coupled.[1]

Core Synthesis Logic (Retrosynthetic Analysis)
The most robust route typically involves the chlorination of 2-methylquinolin-5-ol.[1] The 5-

hydroxyl group is a strong ortho/para director.[1] In the quinoline system:

The 5-OH activates positions 6 and 8.[1]

Electrophilic aromatic substitution (EAS) with a chlorinating agent (e.g., NCS or Cl₂) will

compete between the 6- and 8-positions.[1]

Steric hindrance at position 6 is lower, but position 8 is often electronically favored in

buffered conditions.[1]

Experimental Protocol: Regioselective Chlorination

Starting Material: Dissolve 2-methylquinolin-5-ol (1.0 eq) in Glacial Acetic Acid.
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Reagent: Add N-Chlorosuccinimide (NCS) (1.05 eq) slowly at room temperature.

Catalysis: A catalytic amount of HCl or FeCl₃ may accelerate the reaction but increases 6,8-

dichloro byproduct formation.[1]

Workup: Quench with water. Neutralize with NaHCO₃.[1] Extract with EtOAc.[1]

Purification: The 8-chloro isomer is typically less polar than the 6-chloro isomer.[1] Separate

via Flash Column Chromatography (SiO₂; Hexane/EtOAc gradient).

Visualization: Synthesis Pathway
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(Target)

Isolation

Click to download full resolution via product page

Caption: Regioselective synthesis pathway via electrophilic aromatic substitution.

Part 3: Safety Assessment & Handling (The
"Technical SDS")
While no specific GHS classification exists for this exact isomer in some public databases, its

structural analogs (Chlorinated Quinolinols) dictate the following Mandatory Safety Profile.

Hazard Identification (GHS Classification)
Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.[1]

Skin Corrosion/Irritation: Category 2 (H315) – Causes skin irritation.[1][2][3][4]

Serious Eye Damage: Category 1 (H318) – Causes serious eye damage (Phenolic/Chlorine

combination).[1][5]

Skin Sensitization: Category 1 (H317) – May cause an allergic skin reaction.[1][5]
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Aquatic Toxicity: Acute 1 (H400) – Very toxic to aquatic life (Common for chlorinated

heterocycles).[1][5]

Critical Handling Protocols
1. Respiratory Protection (Dust Control)

Risk:[1][3][4][5] Fine powders of quinolines are potent sternutators (cause sneezing) and

respiratory irritants.[1]

Control: Handle only inside a certified chemical fume hood.[1] Use a P95/P100 particulate

respirator if weighing open solids outside a hood.[1]

2. Skin/Eye Defense[1][2][3][4][5]

Risk:[1][3][4][5] Phenolic compounds can penetrate skin; chlorine adds sensitizing potential.

[1]

PPE:[1][3][5] Nitrile gloves (double-gloving recommended during synthesis).[1] Safety

goggles (not just glasses) are mandatory due to the corrosive potential of the phenol moiety.

[1]

3. Waste Disposal

Protocol: Do not release to drains.[1] This compound is likely persistent in aquatic

environments.[1] Collect in "Halogenated Organic Waste" streams.[1]

Visualization: Emergency Response Logic
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Exposure Incident

Type of Exposure?

Skin Contact

Eye Contact

Inhalation

1. Remove Clothing
2. Wash: Soap/Water (15m)
3. Monitor for Sensitization

1. Rinse Immediately (15m)
2. Remove Contacts

3. SEEK MEDICAL ATTENTION

1. Move to Fresh Air
2. Oxygen if labored breathing

Click to download full resolution via product page

Caption: Immediate response decision tree for accidental exposure.

Part 4: Biological & Research Applications
1. Medicinal Chemistry (Kinase Inhibition) The 5-hydroxyquinoline scaffold is a known

pharmacophore.[1] The hydroxyl group often mimics the ATP adenine ring's hydrogen bonding

in the hinge region of kinases.[1]

Mechanism:[1][5] The 8-chloro substituent modulates the pKa of the 5-OH and fills

hydrophobic pockets in the binding site, potentially increasing potency against targets like

CK2 (Casein Kinase 2) or Pim-1 kinase.[1]

2. Metal Chelation Unlike 8-hydroxyquinoline (which forms stable 5-membered chelate rings

with metals like Cu²⁺ and Zn²⁺), the 5-hydroxy isomer does not chelate metals in the same

bidentate fashion involving the ring nitrogen.[1]

Utility: This makes 8-chloro-2-methylquinolin-5-ol an excellent negative control in metal-

binding assays or a ligand where metal-independent activity is desired.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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